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Compound of Interest

Compound Name: (2E)-4-Methoxy-2-butenoic Acid

Cat. No.: B3153478

CAS Number: 63968-74-1

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Scaffold in Chemical
Biology and Drug Discovery

(2E)-4-Methoxy-2-butenoic acid is a small molecule of significant interest in the fields of
organic synthesis and medicinal chemistry. Its structure, featuring an a,3-unsaturated
carboxylic acid moiety and a terminal methoxy group, presents a unique combination of
functionalities that render it a valuable building block and a potential pharmacophore. The
conjugated system, influenced by the electron-withdrawing carboxylic acid and the electron-
donating ether, makes it a reactive yet tunable scaffold for a variety of chemical
transformations.

This guide provides a comprehensive overview of (2E)-4-Methoxy-2-butenoic acid, from its
synthesis and characterization to its potential applications in research and drug development.
The information presented herein is intended to equip researchers with the foundational
knowledge required to effectively utilize this compound in their scientific endeavors.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its application in research and development. The key properties of (2E)-4-Methoxy-2-butenoic
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acid are summarized in the table below.

Property Value Source
Molecular Formula CsHsOs3 [PubChem][1]
Molecular Weight 116.12 g/mol [PubChem][1]
CAS Number 63968-74-1 [PubChem][1]
Appearance Solid (predicted)

Melting Point 66-67 °C [Echemi][2]
Boiling Point 248.3+23.0 °C (Predicted) [Echemi][2]
pKa 4.37+0.10 (Predicted) [Guidechem][3]
XLogP3 -0.1 [PubChem][1]

Synthesis of (2E)-4-Methoxy-2-butenoic Acid: A Two-
Step Approach

The synthesis of (2E)-4-Methoxy-2-butenoic acid can be efficiently achieved through a two-
step sequence involving a Wittig reaction followed by ester hydrolysis. This approach offers
good control over the stereochemistry of the double bond, yielding the desired (E)-isomer.
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Step 1: Wittig Reaction

Methoxyacetaldehyde G/Iethyl (triphenylphosphoranylidene)acetata
l Wittig Reaction l

G/Iethyl (2E)-4-methoxy-2-butenoata

Step 2: Ester Hydrolysis
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Workflow for spectroscopic characterization.

Synthetic pathway to (2E)-4-Methoxy-2-butenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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